Cas no 57497-13-9 (Benzene,1-methyl-2-(1-propyn-1-yl)-)

Benzene,1-methyl-2-(1-propyn-1-yl)- structure
57497-13-9 structure
Product Name:Benzene,1-methyl-2-(1-propyn-1-yl)-
CAS No:57497-13-9
MF:C10H10
MW:130.186402797699
CID:381381
PubChem ID:143472
Update Time:2025-04-19

Benzene,1-methyl-2-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-methyl-2-(1-propyn-1-yl)-
    • Benzene, 1-methyl-2-(1-propynyl)-
    • 1-methyl-2-prop-1-ynylbenzene
    • Benzene, 1-methyl-2-(1-propynyl)- (9CI)
    • Benzene,1-methyl-2-(1-propynyl)-
    • Benzene, 1-methyl-2-(1-propyn-1-yl)-
    • 1-methyl-2-(prop-1-ynyl)benzene
    • 1-methyl-2-(prop-1-yn-1-yl)benzene
    • A18919
    • 57497-13-9
    • ghl.PD_Mitscher_leg0.337
    • 1-Methyl-2-(1-propyn-1-yl)-Benzene
    • DTXSID00206106
    • Inchi: 1S/C10H10/c1-3-6-10-8-5-4-7-9(10)2/h4-5,7-8H,1-2H3
    • InChI Key: VXKBMXXRLARKSD-UHFFFAOYSA-N
    • SMILES: C1(C)C=CC=CC=1C#CC

Computed Properties

  • Exact Mass: 130.0783
  • Monoisotopic Mass: 130.078250319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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